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Compound of Interest

Compound Name: Opiorphin

Cat. No.: B1632564

Opiorphin is a relatively simple oligopeptide, first isolated from human saliva, that modulates
opioid-dependent pathways.[1][2] Its discovery has opened new avenues for developing novel
analgesics that leverage the body's own pain management systems.[3]

Primary Structure and Physicochemical Properties

The primary structure of opiorphin consists of a five-amino acid sequence: Glutamine-
Arginine-Phenylalanine-Serine-Arginine.[4]

Property Value Source
Sequence GIn-Arg-Phe-Ser-Arg (QRFSR)  [2][4]
Molecular Formula C290H48N120s [5]
Molecular Weight 692.77 g/mol [5]
Theoretical Mass 693 Da [1]

Experimental Mass (SELDI-

690 Da [1]
TOF MS)

Three-Dimensional Structure

As of this writing, a definitive three-dimensional crystal structure of opiorphin has not been
deposited in the Protein Data Bank (PDB). The peptide's flexibility and small size make
crystallization challenging. However, its structure can be represented by its linear amino acid
sequence and chemical bonds.
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1. Saliva Collection
(Chilled tubes with protease inhibitors)

2. Methanol Acid Extraction

3. Cation-Exchange HPLC (CE-HPLC)

4. Reverse-Phase HPLC (RP-HPLC)

5. Analysis of Active Fractions
(SELDI-TOF MS)

Purified Opiorphin
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Recombinant Enzyme

Opiorphin
(hNEP or hAP-N)

(Varying Concentrations)

1. Pre-incubation
(15 min)

Substrate
(e.g., Met-enkephalin)

2. Hydrolysis Reaction
(15 min at 25°C)

3. Stop Reaction
(Add 0.3 M HCI)

4. HPLC Analysis
(Separate substrate and metabolite)

5. Quantify Degradation
& Calculate I1Cso
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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